Cas no 193071-37-3 (4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)-)

• Product Name: 4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)-
• CAS No: 193071-37-3
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 116303
• PubChem ID: 136247522
• Update Time: 2025-04-18

4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2,6-bis(hydroxymethyl)-
• 4(1H)-Pyrimidinone, 2,6-bis(hydroxymethyl)- (9CI)
• 2,6-Bis(hydroxymethyl)pyrimidin-4(1H)-one
• 193071-37-3

• Inchi： 1S/C6H8N2O3/c9-2-4-1-6(11)8-5(3-10)7-4/h1,9-10H,2-3H2,(H,7,8,11)
• InChI Key： BTZCEWVTNWKFAH-UHFFFAOYSA-N
• SMILES： OCC1=NC(CO)=CC(N1)=O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 81.92